molecular formula C19H22ClN3O B5390954 2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide

2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide

Cat. No.: B5390954
M. Wt: 343.8 g/mol
InChI Key: CDKOAHRSPIYSLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(4-Chlorobenzyl)piperazin-1-yl]-N-phenylacetamide is a piperazine-based acetamide derivative characterized by a 4-chlorobenzyl substitution on the piperazine ring and an N-phenylacetamide moiety. This scaffold is frequently explored in medicinal chemistry due to its versatility in interacting with biological targets, particularly in central nervous system (CNS) disorders and antimicrobial applications. The compound’s structure allows for modifications at the benzyl and phenyl groups, enabling tailored pharmacological profiles .

Properties

IUPAC Name

2-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22ClN3O/c20-17-8-6-16(7-9-17)14-22-10-12-23(13-11-22)15-19(24)21-18-4-2-1-3-5-18/h1-9H,10-15H2,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDKOAHRSPIYSLP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=C(C=C2)Cl)CC(=O)NC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide typically involves the reaction of 4-chlorobenzyl chloride with piperazine to form 4-(4-chlorobenzyl)piperazine. This intermediate is then reacted with N-phenylacetyl chloride to yield the final product. The reaction conditions often include the use of an organic solvent such as dichloromethane or toluene, and a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

In an industrial setting, the production of 2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors and automated systems to control temperature, pressure, and reaction time. The purification of the final product is typically achieved through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-[4-(4-chlorobenzyl

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

The pharmacological behavior of piperazinyl acetamides is highly dependent on substituents. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison
Compound Name Substituents (Piperazine/Phenyl) Molecular Formula Molar Mass (g/mol) Key Data (Yield, m.p.) Biological Activity
2-[4-(4-Chlorobenzyl)piperazin-1-yl]-N-phenylacetamide (Main Compound) 4-Cl-Benzyl, Phenyl C₁₉H₂₁ClN₃O 342.84 - Potential antipsychotic
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide 3-Cl-Phenyl, 4-F-Phenyl C₁₈H₁₉ClFN₃O 347.81 - Not specified
2-[4-(Phenyl)piperazin-1-yl]-N-phenylacetamide (3a) Phenyl, Phenyl C₁₈H₂₁N₃O 307.38 Yield: 66%; m.p.: 124–125°C Antipsychotic (D2/5-HT1A affinity)
2-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-N,N-diphenylacetamide 5-Cl-2-Me-Phenyl, Diphenyl C₂₅H₂₆ClN₃O 419.95 - Not specified
2-[4-(4-Methoxyphenyl)piperazin-1-yl]-N-[4-(6-methylbenzothiazol-2-yl)phenyl]acetamide 4-MeO-Phenyl, Benzothiazolyl-Phenyl C₂₈H₂₇N₄O₂S 499.61 - Anticancer (hypothetical)

Key Observations :

  • Fluorine Substitution : The 4-F-phenyl group in introduces electron-withdrawing effects, which could modulate receptor binding kinetics.
  • Bulkier Groups : Compounds like with benzothiazolyl substituents exhibit higher molar masses, likely affecting solubility and bioavailability.

Physicochemical and Spectral Characterization

  • Melting Points : Analog 3a (124–125°C) and 3b (92–94°C) ([7]) indicate that methyl substituents reduce crystallinity.
  • Spectral Data :
    • IR : All compounds show ~1680 cm⁻¹ peaks (C=O stretch), confirming acetamide integrity .
    • NMR : Piperazine protons resonate at δ 2.6–3.3 ppm, while aromatic protons vary based on substituents (e.g., 3-Cl in causes downfield shifts) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.